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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596074

Enhydrin is a sesquiterpene lactone belonging to the germacranolide subclass, isolated from
the edible plant Enhydra fluctuans[1]. Sesquiterpene lactones are a diverse group of bioactive
compounds known for their potential therapeutic properties, including anti-cancer activities[1].

In Vitro Cytotoxicity

Enhydrin has demonstrated significant cytotoxic effects against various human cancer cell
lines. A cytotoxicity-guided isolation of compounds from Enhydra fluctuans identified enhydrin
as a potent anti-proliferative agent[2].

Table 1: In Vitro Cytotoxicity of Enhydrin (IC50 values)

Cell Line Cancer Type IC50 (pM)

CCRF-CEM Leukemia 0.18-17.34

HCT-116 Colon Carcinoma 0.18-17.34

MDA-MB-231 Breast Adenocarcinoma 0.18-17.34

U251 Glioblastoma 0.18-17.34
Source:[2]
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Mechanism of Action: Evidence for Caspase-
Independent Apoptosis

The precise molecular mechanism underlying Enhydrin's cytotoxicity is still under investigation.
However, initial studies suggest a departure from the classical apoptosis pathways. An
investigation into the apoptotic mechanism of enhydrin in HCT-116 and U251 cancer cells
revealed no significant activation of caspases-3/7[2]. This finding points towards a caspase-
independent mode of cell death or an alternative programmed cell death pathway.

Germacranolides, the class of compounds Enhydrin belongs to, are known to induce apoptosis
through the intrinsic pathway and by sensitizing cells to the extrinsic pathway[3]. Caspase-
independent apoptosis can be initiated by various stimuli and involves the release of
mitochondrial proteins like Apoptosis-Inducing Factor (AlF) and Endonuclease G (EndoG),
which then translocate to the nucleus to mediate DNA fragmentation[4][5]. It is plausible that
Enhydrin triggers such a pathway.

Diagram 1: Proposed Caspase-Independent Apoptosis Pathway for Enhydrin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.phytojournal.com/archives/2019/vol8issue2/PartP/8-1-433-163.pdf
https://www.researchgate.net/publication/330555944_ANTI-PROLIFERATIVE_ACTIVITY_OF_MELAMPOLIDE-TYPE_SESQUITERPENE_LACTONES_FROM_ENHYDRA_FLUCTUANS_ON_CANCER_CELL_LINES
https://www.researchgate.net/publication/248227600_Sesquiterpene_lactones_from_Enhydra_fluctuans
https://pubmed.ncbi.nlm.nih.gov/19582370/
https://pubmed.ncbi.nlm.nih.gov/19582370/
https://www.ncbi.nlm.nih.gov/books/NBK6197/
https://www.ncbi.nlm.nih.gov/books/NBK6197/
https://www.benchchem.com/product/b15596074#mechanism-of-action-of-enhydrin-chlorohydrin-in-vitro
https://www.benchchem.com/product/b15596074#mechanism-of-action-of-enhydrin-chlorohydrin-in-vitro
https://www.benchchem.com/product/b15596074#mechanism-of-action-of-enhydrin-chlorohydrin-in-vitro
https://www.benchchem.com/product/b15596074#mechanism-of-action-of-enhydrin-chlorohydrin-in-vitro
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15596074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

